Cas no 1079651-16-3 (3-Isoquinolinemethanamine, N-methyl-)

• Product Name: 3-Isoquinolinemethanamine, N-methyl-
• CAS No: 1079651-16-3
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 2126360
• Update Time: 2023-08-04

3-Isoquinolinemethanamine, N-methyl- Chemical and Physical Properties

Names and Identifiers

• isoquinolin-3-yl-N-methylmethanamine
• JEQXWKGCGTWTDW-UHFFFAOYSA-N
• 3-Isoquinolinemethanamine,N-methyl-
• 3-Isoquinolinemethanamine, N-methyl-
• 1-(isoquinolin-3-yl)-N-methylmethanamine

• Inchi： 1S/C11H12N2/c1-12-8-11-6-9-4-2-3-5-10(9)7-13-11/h2-7,12H,8H2,1H3
• InChI Key： JEQXWKGCGTWTDW-UHFFFAOYSA-N
• SMILES： N1C=C2C=CC=CC2=CC=1CNC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• XLogP3: 1.7
• Topological Polar Surface Area: 24.9